Cas no 887889-29-4 (ethyl 3-(1,3-benzothiazol-2-yl)-2-propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 3-(1,3-benzothiazol-2-yl)-2-propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 887889-29-4
• MF: C₂₀H₂₁N₃O₃S₂
• MW: 415.529042005539
• CID: 5984070
• PubChem ID: 4300304
• Update Time: 2025-05-24

ethyl 3-(1,3-benzothiazol-2-yl)-2-propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(1,3-benzothiazol-2-yl)-2-propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• Thieno[2,3-c]pyridine-6(5H)-carboxylic acid, 3-(2-benzothiazolyl)-4,7-dihydro-2-[(1-oxopropyl)amino]-, ethyl ester
• SCHEMBL1495005
• SR-01000908520
• VU0489042-1
• AKOS002055361
• ethyl 3-(1,3-benzothiazol-2-yl)-2-(propanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• F1298-0472
• ethyl 3-(1,3-benzothiazol-2-yl)-2-propanamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• SR-01000908520-1
• 887889-29-4
• ethyl 3-(benzo[d]thiazol-2-yl)-2-propionamido-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• Inchi： 1S/C20H21N3O3S2/c1-3-16(24)22-19-17(18-21-13-7-5-6-8-14(13)27-18)12-9-10-23(11-15(12)28-19)20(25)26-4-2/h5-8H,3-4,9-11H2,1-2H3,(H,22,24)
• InChI Key： DHEDPTGGEJSTDU-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2C(C3=NC4=CC=CC=C4S3)=C(NC(=O)CC)SC1=2

Computed Properties

• Exact Mass: 415.10243389g/mol
• Monoisotopic Mass: 415.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• pka: 14.02±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on ethyl 3-(1,3-benzothiazol-2-yl)-2-propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Introduction to Ethyl 3-(1,3-benzothiazol-2-yl)-2-propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate (CAS No. 887889-29-4)

Ethyl 3-(1,3-benzothiazol-2-yl)-2-propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate (CAS No. 887889-29-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities, making it a promising candidate for further research and development in drug discovery.

The molecular structure of Ethyl 3-(1,3-benzothiazol-2-yl)-2-propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate is characterized by the presence of multiple heterocyclic rings, including a benzothiazole moiety and a thieno[2,3-c]pyridine scaffold. These structural components contribute to the compound's potential bioactivity by providing multiple sites for interaction with biological targets. The benzothiazole ring is known for its presence in various bioactive molecules and has been extensively studied for its pharmacological properties.

The ethyl ester group at the carboxyl position and the amide functionality at the propanamido moiety further enhance the compound's versatility. These functional groups not only influence the solubility and metabolic stability of the molecule but also play a crucial role in modulating its interactions with biological targets. The presence of these features makes Ethyl 3-(1,3-benzothiazol-2-yl)-2-propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate an intriguing subject for structural and functional investigations.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. The benzothiazole and thieno[2,3-c]pyridine moieties are particularly noteworthy as they have been implicated in various pharmacological actions ranging from antimicrobial to anti-inflammatory effects. This has prompted researchers to explore their potential in developing new drugs for treating a wide range of diseases.

One of the most compelling aspects of Ethyl 3-(1,3-benzothiazol-2-yl)-2-propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate is its potential as a scaffold for drug discovery. The unique combination of heterocyclic rings and functional groups provides a rich chemical space for designing molecules with enhanced biological activity. This has led to several studies aimed at modifying the structure of this compound to improve its pharmacological properties.

Recent research has demonstrated that derivatives of benzothiazole and thieno[2,3-c]pyridine can exhibit significant therapeutic effects. For instance, studies have shown that certain benzothiazole derivatives possess anti-inflammatory properties by inhibiting key inflammatory pathways. Similarly, thieno[2,3-c]pyridine derivatives have been found to have antimicrobial activity against various bacterial strains. These findings suggest that Ethyl 3-(1,3-benzothiazol-2-yl)-2-propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate may also exhibit similar bioactivities.

The synthesis of Ethyl 3-(1,3-benzothiazol-2-yl)-2-propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 1-(1-bromomethyl)-4-methylthiophene and 1-(1-bromomethyl)-4-methylbenzothiazole. These intermediates are then coupled with appropriate reagents to form the desired heterocyclic framework.

The introduction of the propanamido group and the ethyl ester functionality is achieved through nucleophilic substitution reactions or other suitable methods depending on the reaction conditions and reagents available. The final step involves purification of the product through techniques such as column chromatography or recrystallization to obtain high-purity Ethyl 3-(1,3-benzothiazol-2-yl)-2-propanamido-4H，5H，6H，7H-thieno[２，３-c]pyridine－６－carboxylate suitable for further biological testing.

The biological evaluation of Ethyl 3-(1，３－benzothiazol－２－yI）－２－propanamido－４Ｈ，５Ｈ，６Ｈ，７Ｈ－thieno２，３－cpyridine－６－carboxyIate (CAS No．887889—29—４) involves testing its activity against various biological targets such as enzymes、cell lines、and animal models．These studies aim to determine its potential therapeutic effects、mechanism of action、and pharmacokinetic properties．The results from these evaluations will provide valuable insights into its suitability for further development as a drug candidate．

In conclusion、Ethyl ３（１、３－benzothiazoIe－２－yI）－２－propanamido－４Ｈ、５Ｈ、６Ｈ、７Ｈ－thieno２、３－cpyridine－６－carboxyIate(CAS No．887889—29—４) is a structurally complex organic compound with significant potential in pharmaceutical research．Its unique combination of heterocyclic rings and functional groups makes it an attractive scaffold for drug discovery．Recent studies have highlighted its potential bioactivities、including anti-inflammatory and antimicrobial effects．Further research is warranted to fully explore its therapeutic potential．